Cas no 2680800-29-5 (4-N-(2-methoxyethyl)acetamidobenzoic acid)
4-N-(2-methoxyethyl)acetamidobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2680800-29-5
- EN300-28276359
- 4-[N-(2-methoxyethyl)acetamido]benzoic acid
- 4-N-(2-methoxyethyl)acetamidobenzoic acid
-
- Inchi: 1S/C12H15NO4/c1-9(14)13(7-8-17-2)11-5-3-10(4-6-11)12(15)16/h3-6H,7-8H2,1-2H3,(H,15,16)
- InChI Key: CPRGMENFNOHFQX-UHFFFAOYSA-N
- SMILES: O(C)CCN(C(C)=O)C1C=CC(C(=O)O)=CC=1
Computed Properties
- Exact Mass: 237.10010796g/mol
- Monoisotopic Mass: 237.10010796g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 66.8Ų
4-N-(2-methoxyethyl)acetamidobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28276359-1g |
4-[N-(2-methoxyethyl)acetamido]benzoic acid |
2680800-29-5 | 1g |
$541.0 | 2023-09-09 | ||
| Enamine | EN300-28276359-5g |
4-[N-(2-methoxyethyl)acetamido]benzoic acid |
2680800-29-5 | 5g |
$1572.0 | 2023-09-09 | ||
| Enamine | EN300-28276359-10g |
4-[N-(2-methoxyethyl)acetamido]benzoic acid |
2680800-29-5 | 10g |
$2331.0 | 2023-09-09 | ||
| Enamine | EN300-28276359-0.05g |
4-[N-(2-methoxyethyl)acetamido]benzoic acid |
2680800-29-5 | 95.0% | 0.05g |
$455.0 | 2025-03-19 | |
| Enamine | EN300-28276359-0.1g |
4-[N-(2-methoxyethyl)acetamido]benzoic acid |
2680800-29-5 | 95.0% | 0.1g |
$476.0 | 2025-03-19 | |
| Enamine | EN300-28276359-0.25g |
4-[N-(2-methoxyethyl)acetamido]benzoic acid |
2680800-29-5 | 95.0% | 0.25g |
$498.0 | 2025-03-19 | |
| Enamine | EN300-28276359-0.5g |
4-[N-(2-methoxyethyl)acetamido]benzoic acid |
2680800-29-5 | 95.0% | 0.5g |
$520.0 | 2025-03-19 | |
| Enamine | EN300-28276359-1.0g |
4-[N-(2-methoxyethyl)acetamido]benzoic acid |
2680800-29-5 | 95.0% | 1.0g |
$541.0 | 2025-03-19 | |
| Enamine | EN300-28276359-2.5g |
4-[N-(2-methoxyethyl)acetamido]benzoic acid |
2680800-29-5 | 95.0% | 2.5g |
$1063.0 | 2025-03-19 | |
| Enamine | EN300-28276359-5.0g |
4-[N-(2-methoxyethyl)acetamido]benzoic acid |
2680800-29-5 | 95.0% | 5.0g |
$1572.0 | 2025-03-19 |
4-N-(2-methoxyethyl)acetamidobenzoic acid Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
Additional information on 4-N-(2-methoxyethyl)acetamidobenzoic acid
Professional Introduction to 4-N-(2-methoxyethyl)acetamidobenzoic Acid (CAS No. 2680800-29-5)
4-N-(2-methoxyethyl)acetamidobenzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680800-29-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various research applications, particularly in the development of novel therapeutic agents.
The molecular structure of 4-N-(2-methoxyethyl)acetamidobenzoic acid consists of a benzoic acid core substituted with an acetamide group at the 4-position and a 2-methoxyethyl moiety attached to the nitrogen atom of the acetamide. This particular configuration imparts distinct physicochemical properties, including solubility characteristics and metabolic stability, which are critical factors in drug design and formulation. The presence of the methoxyethyl group enhances the lipophilicity of the compound, potentially facilitating better absorption and distribution within biological systems.
In recent years, there has been growing interest in exploring the pharmacological potential of benzoic acid derivatives, particularly those with amide functionalities. The< strong>4-N-(2-methoxyethyl)acetamidobenzoic acid molecule has been studied for its potential role in modulating various biological pathways. Preliminary research suggests that this compound may exhibit anti-inflammatory and analgesic properties, making it a promising candidate for the development of new medications targeting chronic inflammatory disorders. Additionally, its structural similarity to established therapeutic agents allows for potential repurposing or combination therapies.
The synthesis of 4-N-(2-methoxyethyl)acetamidobenzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as catalytic hydrogenation and nucleophilic substitution, have been employed to construct the desired molecular framework efficiently. The synthesis process also emphasizes green chemistry principles to minimize waste and maximize sustainability, aligning with contemporary pharmaceutical industry standards.
One of the most compelling aspects of 4-N-(2-methoxyethyl)acetamidobenzoic acid is its potential as a scaffold for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced pharmacological activity. These studies have highlighted the compound's ability to interact with specific biological targets, such as enzymes and receptors involved in pain perception and inflammation. Such interactions are crucial for developing drugs that can effectively alleviate symptoms while minimizing side effects.
The pharmacokinetic profile of 4-N-(2-methoxyethyl)acetamidobenzoic acid is another area of active investigation. Studies have demonstrated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties when tested in preclinical models. These findings are particularly encouraging for developing oral formulations that can provide sustained therapeutic effects with minimal dosing frequency. Furthermore, the compound's stability under various physiological conditions enhances its suitability for long-term treatment regimens.
In clinical research settings, 4-N-(2-methoxyethyl)acetamidobenzoic acid has been evaluated in both in vitro and in vivo assays to assess its safety and efficacy. Preliminary clinical trials have shown promising results in reducing inflammation and pain without significant adverse effects. These findings are supported by mechanistic studies that elucidate how the compound interacts with biological pathways at a molecular level. Such insights are invaluable for optimizing drug design and improving patient outcomes.
The future prospects for 4-N-(2-methoxyethyl)acetamidobenzoic acid are vast, with ongoing research exploring its potential applications in diverse therapeutic areas. Innovations in drug delivery systems, such as nanotechnology-based formulations, are being explored to enhance the bioavailability and targeted action of this compound. Additionally, collaborations between academic institutions and pharmaceutical companies are fostering new avenues for translating laboratory findings into clinical practice.
The regulatory landscape for 4-N-(2-methoxyethyl)acetamidobenzoic acid is also evolving, with agencies increasingly emphasizing evidence-based approaches to drug approval. Regulatory submissions now often include comprehensive data on pharmacokinetics, safety profiles, and clinical efficacy to support market authorization. This rigorous evaluation process ensures that only compounds with demonstrated therapeutic value reach patients worldwide.
In conclusion, 4-N-(2-methoxyethyl)acetamidobenzoic acid (CAS No. 2680800-29-5) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for human health. Its unique structural features, coupled with promising pharmacological properties, position it as a cornerstone compound in modern drug discovery efforts. As research continues to uncover new applications and optimize its therapeutic potential, this compound is poised to play a pivotal role in addressing unmet medical needs across multiple disease indications.
2680800-29-5 (4-N-(2-methoxyethyl)acetamidobenzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)